Cas no 22996-24-3 ((4-Methyl-2-nitrophenyl)methanol)

(4-Methyl-2-nitrophenyl)methanol structure
22996-24-3 structure
Product Name:(4-Methyl-2-nitrophenyl)methanol
CAS No:22996-24-3
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD08275452
CID:1086507
PubChem ID:53405041
Update Time:2025-04-20

(4-Methyl-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Methyl-2-nitrophenyl)methanol
    • 4-METHYL-2-NITROBENZYLALCOHOL
    • CS-0077261
    • DTXSID00695475
    • A840102
    • CL9275
    • XAA99624
    • SCHEMBL95377
    • SY120060
    • 4-Methyl-2-nitrobenzyl alcohol
    • Z1198176995
    • QNJCSIZDJFUHBA-UHFFFAOYSA-N
    • 22996-24-3
    • EN300-244370
    • (4-methyl-2-nitro-phenyl)methanol;(2-Amino-4-methylphenyl)methanol
    • 2-Nitro-4-methylbenzyl alcohol
    • 4-methyl-2-nitro benzyl alcohol
    • MFCD08275452
    • DS-3927
    • AKOS006287441
    • XH0782
    • MDL: MFCD08275452
    • Inchi: 1S/C8H9NO3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4,10H,5H2,1H3
    • InChI Key: QNJCSIZDJFUHBA-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.058243149g/mol
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 308.4±27.0 °C at 760 mmHg
  • Flash Point: 138.0±12.2 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Methyl-2-nitrophenyl)methanol Security Information

(4-Methyl-2-nitrophenyl)methanol Pricemore >>

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TRC
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